Cas no 3517-23-5 (Benzeneacetic acid,4-(2-phenyldiazenyl)-)

• Product Name: Benzeneacetic acid,4-(2-phenyldiazenyl)-
• CAS No: 3517-23-5
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 319306
• PubChem ID: 246471
• Update Time: 2025-04-19

Benzeneacetic acid,4-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-(2-phenyldiazenyl)-
• 2-(4-phenyldiazenylphenyl)acetic acid
• {4-[(e)-phenyldiazenyl]phenyl}acetic acid
• SCHEMBL3465398
• DTXSID10289167
• 3517-23-5
• NSC-59495
• NSC59495
• RZOAXRWZKOEFOU-UHFFFAOYSA-N
• 2-[4(phenylazo)phenyl]-ethanoic acid

• Inchi： 1S/C14H12N2O2/c17-14(18)10-11-6-8-13(9-7-11)16-15-12-4-2-1-3-5-12/h1-9H,10H2,(H,17,18)/b16-15+
• InChI Key： RZOAXRWZKOEFOU-FOCLMDBBSA-N
• SMILES： OC(CC1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62Ų

Experimental Properties

• PSA: 62.02